Cas no 1600954-08-2 (1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl)-)

• Product Name: 1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl)-
• CAS No: 1600954-08-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291870
• Update Time: 2025-07-03

1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl)-

• Inchi： 1S/C9H17NO/c1-7(2)8(11)9(3)5-4-6-10-9/h7,10H,4-6H2,1-3H3
• InChI Key： YRWYQIJTGHBANO-UHFFFAOYSA-N
• SMILES： C(C1(C)CCCN1)(=O)C(C)C

Additional information on 1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl)-

Chemical Profile of 1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl) and CAS No. 1600954-08-2

The compound 1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl), identified by the CAS No. 1600954-08-2, is a specialized organic molecule with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic benefits. The structural uniqueness of this molecule, featuring a ketone group and a substituted pyrrolidine ring, makes it a valuable intermediate in the development of novel bioactive agents.

In recent years, there has been growing interest in pyrrolidine-based compounds due to their role as pharmacophores in various drug candidates. The presence of the methyl groups at strategic positions enhances the compound's reactivity and interaction with biological targets, making it a promising scaffold for medicinal chemistry innovation. Research has demonstrated that modifications in the pyrrolidine core can lead to significant changes in pharmacokinetic properties, solubility, and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl) is its potential application in the synthesis of enzyme inhibitors. Studies have shown that pyrrolidine derivatives can effectively modulate the activity of enzymes involved in metabolic pathways, offering a basis for developing treatments against various diseases. For instance, compounds with similar structures have been investigated for their anti-inflammatory and analgesic properties, highlighting the therapeutic relevance of this class of molecules.

The chemical synthesis of CAS No. 1600954-08-2 involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this compound efficiently. These techniques not only improve the synthetic route but also enhance the overall quality of the final product, ensuring its suitability for further applications.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of pyrrolidine-based compounds like 1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl). Molecular modeling and virtual screening techniques allow researchers to predict the binding affinity and selectivity of these molecules towards specific biological targets with remarkable accuracy. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods, enabling faster development of novel drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique structural features of CAS No. 1600954-08-2 make it a potential candidate for developing new polymers and coatings with enhanced mechanical properties and thermal stability. Researchers are exploring its use in creating advanced materials that could revolutionize industries ranging from aerospace to electronics.

The safety profile of 1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl) is another critical aspect that has been thoroughly evaluated through rigorous toxicological studies. Preliminary findings indicate that the compound exhibits low toxicity at moderate concentrations, making it relatively safe for laboratory use and potential industrial applications. However, further studies are needed to fully understand its long-term effects and environmental impact.

The industrial production of CAS No. 1600954-08-2 is being scaled up to meet growing demand from both academic institutions and pharmaceutical companies. Manufacturers are implementing sustainable practices to minimize waste and energy consumption during synthesis, aligning with global efforts to promote green chemistry principles. These initiatives not only enhance efficiency but also contribute to environmental conservation by reducing the ecological footprint of chemical production processes.

Future research directions for 1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl) include exploring its role in drug repurposing initiatives. By re-evaluating existing drugs or drug candidates with similar structures, scientists may uncover new therapeutic uses for this compound or derivatives thereof. This approach leverages existing knowledge and resources to identify novel treatments more rapidly than traditional drug discovery methods alone.

The integration of artificial intelligence (AI) into drug discovery is transforming how compounds like CAS No. 1600954-08-2 are developed and utilized. AI algorithms can analyze vast datasets to identify promising molecular structures and predict their biological activity with high precision. This technology is particularly valuable for optimizing lead compounds during preclinical testing, ensuring that only the most viable candidates proceed to human trials.

In conclusion,1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl) (CAS No. 1600954-08-2) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and materials science. Its unique properties make it a versatile tool for researchers across multiple disciplines, driving advancements that could have far-reaching implications for human health and industrial applications.